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Compound of Interest

Compound Name:
2-[(2,2-

Dimethylpropyl)amino]acetic acid

Cat. No.: B13237109

Get Quote

Executive Summary & Chemical Profile[1]
2-[(2,2-Dimethylpropyl)amino]acetic acid (commonly referred to as N-Neopentylglycine) is a

secondary amine derivative of glycine. Unlike simple amino acids, the bulky neopentyl group

(CH3)3C-CH2- introduces significant steric hindrance and increased lipophilicity.

While often used as a pharmaceutical building block, its disposal requires specific attention to

its amphoteric nature (containing both an acidic carboxyl group and a basic secondary amine).

This guide prioritizes incineration over aqueous release to mitigate environmental persistence,

as the steric bulk may retard standard biodegradation pathways.

Chemical Identity Verification
Ensure you are handling the Amine (Target), not the Amide (N-Pivaloylglycine).
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Feature
Target Chemical (This
Guide)

Common Confusion

Name

2-[(2,2-

Dimethylpropyl)amino]acetic

acid

N-Pivaloylglycine

Structure t-Bu-CH2-NH-CH2-COOH t-Bu-CO-NH-CH2-COOH

Linkage Amine (Secondary) Amide

Risk Moderate Irritant / Amphoteric Mild Irritant / Acidic

Quantitative Risk Profile
Data estimated based on structural analogs (Glycine/Neopentylamine) where specific MSDS

data is absent.

Property Value / Characteristic Operational Implication

Physical State
Solid (White crystalline

powder)

Dust generation risk during

transfer.

Solubility
Water soluble; Soluble in

alcohols

Capable of contaminating

aqueous waste streams.

Acidity (pKa) ~2.3 (COOH) and ~9.7 (NH2+)
Exists as a zwitterion at neutral

pH.

Stability Stable; Hygroscopic
Keep containers tightly sealed.

[1][2]

Incompatibility
Strong Oxidizers, Acid

Chlorides

Do not mix with Nitric Acid or

Peroxides (Risk of N-nitroso

formation).

Pre-Disposal Characterization (The Self-Validating
System)
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Before disposal, you must validate the state of the waste. This "Self-Validating System"

ensures that the chosen disposal route is chemically compatible and legally compliant.

The "3-Point Check" Protocol:

State Verification: Is it a pure solid, a reaction mixture, or an aqueous solution?

Solvent Screen: Does the waste contain halogenated solvents (DCM, Chloroform)? These

must be segregated to prevent costly cross-contamination of non-halogenated waste

streams.

pH Check: If aqueous, is the pH < 2 or > 12.5? Extreme pH classifies the waste as Corrosive

(RCRA Code D002) regardless of the chemical itself.

Waste Stream Decision Logic
Use this logic flow to determine the correct bin.

Waste Material Physical State?

Solid WastePowder/Crystals

Liquid Waste

Solution

Solid Hazardous Waste
(Incineration)

Contains Solvents?

Halogenated?Yes (>10%)

Aqueous Waste
(pH Adjusted)

No (Mostly Water)

Halogenated Waste
CarboyYes (DCM/CHCl3)

Non-Halogenated
Organic Carboy

No (MeOH/Acetone)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating N-Neopentylglycine waste streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Chemical
Applicable for expired shelf-life reagents or excess synthesis product.

PPE Requirement: Nitrile gloves, safety glasses, lab coat.[3] Use a dust mask (N95) if

handling large open quantities.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label.

Chemical Name: "2-[(2,2-Dimethylpropyl)amino]acetic acid" (Do not use abbreviations).

Hazards: "Irritant" (Check "Toxic" if specific purity data suggests).

Transfer: Scoop solid carefully to avoid dust. Wipe the exterior of the source bottle before

disposal of the empty bottle.

Final Disposition: Seal and place in the Solid Waste Accumulation Area for high-temperature

incineration.

Why Incineration? Landfilling amino acid derivatives can lead to nitrogen leaching.

Incineration ensures complete destruction of the organic framework.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Applicable for HPLC waste or mother liquors.

Segregation: Determine if your solvent system is Halogenated (e.g., Dichloromethane) or

Non-Halogenated (e.g., Methanol, Acetone, Water).

pH Adjustment (Critical):

If the solution is highly acidic (e.g., from TFA in HPLC), neutralize to pH 5–9 using Sodium

Bicarbonate before adding to the carboy.

Reasoning: N-Neopentylglycine can form salts. Neutralization prevents unexpected

precipitation or heat generation when mixed with other wastes.

Collection: Pour into the appropriate carboy (Secondary Containment required).

Do NOT fill carboys >90% full. Leave headspace for expansion.

Documentation: Log the volume and concentration on the carboy tag immediately.
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Scenario C: Empty Containers
Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the

residue (Water or Ethanol).

Rinsate Disposal: Dispose of the rinsate into the appropriate liquid waste carboy (Scenario

B).

Defacing: Cross out the label and mark "Empty." Dispose of the glass/plastic in standard

laboratory trash or glass recycling, depending on facility rules.

Emergency Spill Management
In the event of a spill, the amphoteric nature of the molecule dictates the cleanup strategy.
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1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Assess State

Dry Spill
(Powder)

Wet Spill
(Solution)

Scoop/Sweep
(Minimize Dust)

Absorb with Vermiculite
or Chem-Pad

4. Wash Surface
(Soap & Water)

5. Bag & Tag
(Hazardous Waste)

Click to download full resolution via product page

Figure 2: Workflow for managing incidental spills in the laboratory.

Specific Neutralization Note: If a large liquid spill occurs and the pH is unknown, apply a

neutralizer (like sodium bicarbonate for acids or citric acid for bases) only if you have confirmed

the pH. For N-Neopentylglycine solutions, simple absorption with vermiculite is usually safer

than chemical treatment to avoid splashing.
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Regulatory & Compliance Framework
Adherence to these regulations is mandatory for legal compliance.

RCRA (Resource Conservation and Recovery Act - USA):

Classification: This chemical is likely not P-listed or U-listed specifically.

Determination: It falls under "Process Waste." If mixed with solvents, it adopts the codes of

the solvents (e.g., F003 for non-halogenated solvents).

Characteristic Waste: If the pH is < 2 or > 12.5, it is D002 (Corrosive).[4]

Sewer Disposal Ban:

Strict Prohibition: Do not pour N-Neopentylglycine solutions down the drain. While glycine

is non-toxic, the neopentyl derivative has unknown aquatic toxicity and should not enter

municipal water treatment systems [1].

Storage Compatibility:

Store away from Nitrites and Strong Acids. Secondary amines can react with nitrosating

agents to form N-nitrosamines, which are potent carcinogens [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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